Cas no 1547707-46-9 (2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid
• CAS No: 1547707-46-9
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5711257
• PubChem ID: 82983881
• Update Time: 2023-10-17

2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid
• 1547707-46-9
• 2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylicacid
• EN300-1153806
• AKOS021303627
• Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-1-(methylthio)-
• 2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H10O3S/c1-10-6(5(8)9)2-4(6)3-7/h4,7H,2-3H2,1H3,(H,8,9)
• InChI Key： KBOKFTXWQUQTTK-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC1CO

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 345.7±17.0 °C(Predicted)
• pka: 4.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids